4-[(4-butyl-1H-1,2,3-triazol-1-yl)methyl]-1-(2-thienylcarbonyl)piperidine

• IUPAC Name: [4-[(4-butyltriazol-1-yl)methyl]piperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H24N4OS/c1-2-3-5-15-13-21(19-18-15)12-14-7-9-20(10-8-14)17(22)16-6-4-11-23-16/h4,6,11,13-14H,2-3,5,7-10,12H2,1H3
• InChI Key: DYPZCJVWWCEMEU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CN(N=N1)CC2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C17H24N4OS
• Molecular Weight: 332.5 g/mol

Description

1,2,3-Triazoles are a class of compounds that have been widely studied due to their extensive applications in biology, biochemistry, and medicine. They can be easily obtained by the copper-catalyzed click reaction of azides with alkynes. They exhibit myriad of biological activities, including antibacterial, antimalarial, and antiviral activities.

Synthesis Analysis

The synthesis of 1,2,3-triazole derivatives often involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. For example, a quinoline-based [1,2,3]-triazole hybrid derivative was synthesized via Cu(I)-catalyzed click reaction of 4-azido-7-chloroquinoline with an alkyne derivative of hydroxybenzotriazole (HOBt).

Molecular Structure Analysis

The compound was fully characterized by proton nuclear magnetic resonance (1H-NMR), carbon-13 nuclear magnetic resonance (13C-NMR), correlated spectroscopy (1H-1H-COSY), heteronuclear single quantum coherence (HSQC) and distortionless enhancement by polarization transfer (DEPT-135 and DEPT-90) NMR, ultraviolet (UV) and Fourier-transform infrared (FTIR) spectroscopies, and high-resolution mass spectrometry (HRMS).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,3-triazole derivatives typically involve the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound can be determined through various analytical techniques such as NMR, UV, FTIR spectroscopies, and HRMS.

Mechanism of Action

While the specific mechanism of action for “4-[(4-butyl-1H-1,2,3-triazol-1-yl)methyl]-1-(2-thienylcarbonyl)piperidine” is not available, computational studies were enrolled to predict the interaction of a synthesized compound with acetylcholinesterase, a target of primary relevance for developing new therapeutic options to counteract neurodegeneration.

Future Directions

The development of novel purine derivatives is very in demand. The biocompatibility and fast kinetics of 1,2,3-triazole derivatives are advancements from water-insoluble TBTA and are desirable for bioconjugation in diverse chemical biology experiments.